Cas no 1889646-86-9 (2-1-(1-hydroxyethyl)cyclopropylphenol)
2-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties
Names and Identifiers
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- 2-1-(1-hydroxyethyl)cyclopropylphenol
- 1889646-86-9
- EN300-1804856
- 2-[1-(1-hydroxyethyl)cyclopropyl]phenol
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- Inchi: 1S/C11H14O2/c1-8(12)11(6-7-11)9-4-2-3-5-10(9)13/h2-5,8,12-13H,6-7H2,1H3
- InChI Key: PNSNWPYDDVURLT-UHFFFAOYSA-N
- SMILES: OC(C)C1(C2C=CC=CC=2O)CC1
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
2-1-(1-hydroxyethyl)cyclopropylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1804856-0.05g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 0.05g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-0.1g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 0.1g |
$1019.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-0.25g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 0.25g |
$1065.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-0.5g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 0.5g |
$1111.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-1.0g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 1g |
$1157.0 | 2023-06-02 | ||
| Enamine | EN300-1804856-2.5g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 2.5g |
$2268.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-5.0g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 5g |
$3355.0 | 2023-06-02 | ||
| Enamine | EN300-1804856-10.0g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 10g |
$4974.0 | 2023-06-02 | ||
| Enamine | EN300-1804856-1g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1804856-5g |
2-[1-(1-hydroxyethyl)cyclopropyl]phenol |
1889646-86-9 | 5g |
$3355.0 | 2023-09-19 |
2-1-(1-hydroxyethyl)cyclopropylphenol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-1-(1-hydroxyethyl)cyclopropylphenol
Introduction to 2-(1-Hydroxyethyl)cyclopropylphenol (CAS No. 1889646-86-9)
2-(1-Hydroxyethyl)cyclopropylphenol (CAS No. 1889646-86-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound, often referred to as cyclopropylphenol derivative, belongs to the class of phenolic compounds and is characterized by its cyclopropane ring and hydroxyl group functionalities. The presence of these functional groups imparts the compound with interesting chemical and physical properties, making it a valuable molecule for research and industrial applications.
The molecular structure of 2-(1-hydroxyethyl)cyclopropylphenol consists of a phenol ring substituted with a cyclopropyl group at the second position and a hydroxethyl group at the first position. This arrangement creates a highly reactive molecule with potential for participation in various chemical reactions. Recent studies have highlighted the compound's ability to act as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.
One of the most promising applications of cyclopropylphenol derivatives lies in their use as intermediates in drug discovery. Researchers have explored the compound's potential as an anti-inflammatory agent, leveraging its ability to inhibit specific enzymes associated with inflammatory pathways. Additionally, studies have shown that 2-(1-hydroxyethyl)cyclopropylphenol exhibits antioxidant properties, making it a candidate for use in cosmetic products aimed at combating oxidative stress.
In the field of materials science, this compound has been investigated for its role in enhancing the mechanical properties of polymers. By incorporating cyclopropylphenol derivatives into polymer matrices, scientists have observed improved tensile strength and thermal stability, which could have implications for the development of advanced materials used in aerospace and automotive industries.
Recent advancements in green chemistry have also led to an exploration of 2-(1-hydroxyethyl)cyclopropylphenol as a sustainable alternative to traditional chemical intermediates. Its ability to participate in catalytic cycles under mild conditions makes it an attractive option for environmentally friendly synthesis processes.
Despite its numerous potential applications, the environmental impact and safety profile of cyclopropylphenol derivatives remain critical areas of study. Researchers are actively investigating the biodegradation pathways of this compound to ensure its safe integration into industrial processes and consumer products.
In conclusion, 2-(1-hydroxyethyl)cyclopropylphenol (CAS No. 1889646-86-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure, coupled with recent research findings, positions it as a key player in advancing innovative solutions in pharmaceuticals, materials science, and sustainable chemistry.
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